Cas no 1804057-86-0 (7-Difluoromethyl-1H-benzimidazole-6-acetic acid)

7-Difluoromethyl-1H-benzimidazole-6-acetic acid is a specialized benzimidazole derivative featuring a difluoromethyl group at the 7-position and an acetic acid moiety at the 6-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for the synthesis of bioactive molecules. The difluoromethyl group enhances metabolic stability and lipophilicity, while the acetic acid functionality allows for further derivatization or conjugation. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound exhibits favorable physicochemical properties, facilitating its use in synthetic and mechanistic studies.
7-Difluoromethyl-1H-benzimidazole-6-acetic acid structure
1804057-86-0 structure
Product Name:7-Difluoromethyl-1H-benzimidazole-6-acetic acid
CAS No:1804057-86-0
MF:C10H8F2N2O2
MW:226.179529190063
CID:4825332
Update Time:2025-06-08

7-Difluoromethyl-1H-benzimidazole-6-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Difluoromethyl-1H-benzimidazole-6-acetic acid
    • Inchi: 1S/C10H8F2N2O2/c11-10(12)8-5(3-7(15)16)1-2-6-9(8)14-4-13-6/h1-2,4,10H,3H2,(H,13,14)(H,15,16)
    • InChI Key: VTGDWIMRTTVERZ-UHFFFAOYSA-N
    • SMILES: FC(C1C2=C(C=CC=1CC(=O)O)NC=N2)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 276
  • XLogP3: 1.6
  • Topological Polar Surface Area: 66

7-Difluoromethyl-1H-benzimidazole-6-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061003550-250mg
7-Difluoromethyl-1H-benzimidazole-6-acetic acid
1804057-86-0 98%
250mg
$824.61 2022-04-02
Alichem
A061003550-500mg
7-Difluoromethyl-1H-benzimidazole-6-acetic acid
1804057-86-0 98%
500mg
$1,247.83 2022-04-02
Alichem
A061003550-1g
7-Difluoromethyl-1H-benzimidazole-6-acetic acid
1804057-86-0 98%
1g
$1,941.17 2022-04-02

Additional information on 7-Difluoromethyl-1H-benzimidazole-6-acetic acid

Introduction to 7-Difluoromethyl-1H-benzimidazole-6-acetic acid (CAS No. 1804057-86-0)

7-Difluoromethyl-1H-benzimidazole-6-acetic acid (CAS No. 1804057-86-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethyl and benzimidazole moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The structure of 7-Difluoromethyl-1H-benzimidazole-6-acetic acid is defined by its difluoromethyl group attached to the benzimidazole ring, which is further substituted with an acetic acid moiety at the 6-position. The difluoromethyl group is known for its ability to modulate the electronic properties of the molecule, enhancing its pharmacological profile. The benzimidazole core, a common scaffold in many bioactive compounds, contributes to the compound's stability and binding affinity to various biological targets.

Recent studies have highlighted the potential of 7-Difluoromethyl-1H-benzimidazole-6-acetic acid in several areas of biomedical research. One notable application is its use as an inhibitor of specific enzymes involved in cancer progression. Research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits the activity of histone deacetylases (HDACs), which are key regulators of gene expression and cell proliferation. By targeting HDACs, 7-Difluoromethyl-1H-benzimidazole-6-acetic acid can potentially slow down tumor growth and enhance the efficacy of other anticancer therapies.

In addition to its anticancer properties, 7-Difluoromethyl-1H-benzimidazole-6-acetic acid has also been investigated for its potential as an antiviral agent. Studies conducted by a team at the University of California have demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication through interference with viral proteases, making it a valuable candidate for the development of broad-spectrum antiviral drugs.

The pharmacokinetic properties of 7-Difluoromethyl-1H-benzimidazole-6-acetic acid have been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, toxicity studies have revealed that 7-Difluoromethyl-1H-benzimidazole-6-acetic acid is well-tolerated at therapeutic doses, with minimal side effects observed in animal models.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 7-Difluoromethyl-1H-benzimidazole-6-acetic acid. Early-phase trials have shown promising results, with patients experiencing significant improvements in their conditions without major adverse reactions. These findings have paved the way for more advanced clinical studies, which are expected to provide deeper insights into the compound's therapeutic benefits.

In conclusion, 7-Difluoromethyl-1H-benzimidazole-6-acetic acid (CAS No. 1804057-86-0) represents a promising lead compound in the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable asset in both academic research and pharmaceutical innovation. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a significant role in advancing medical treatments for various diseases.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.